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Compound of Interest

Compound Name: Vanadyl! acetylacetonate

Cat. No.: B7853847

An In-Depth Technical Guide to Vanadyl Acetylacetonate (CAS: 3153-26-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadyl acetylacetonate, with the chemical formula VO(acac), is a blue-green, solid
coordination complex widely utilized in both organic synthesis and biomedical research.[1][2] It
consists of a central vanadyl group (VO2*) coordinated to two acetylacetonate (acac™) ligands.
[1][2] This charge-neutral complex is notable for its stability, solubility in polar organic solvents,
and its paramagnetic nature.[1][3] In organic chemistry, it is a well-established catalyst,
particularly for the regioselective epoxidation of allylic alcohols.[2][4] In the biomedical field, it
has garnered significant attention for its insulin-mimetic properties, primarily through the
inhibition of protein tyrosine phosphatase 1B (PTP1B), making it a compound of interest in the
development of anti-diabetic therapeutics.[5] This document provides a comprehensive
overview of its properties, synthesis, experimental applications, and safety protocols.

Physicochemical and Structural Properties

Vanadyl acetylacetonate is a crystalline powder with a distinct blue-green color.[2][6] Its
structure is characterized by a square pyramidal geometry with a short, strong V=0 bond at the
apex.[1][6] The complex is air-sensitive and may discolor upon exposure.[2][7]

Table 1: General and Physical Properties
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Property Value Source(s)
CAS Number 3153-26-2 [1][2]
Molecular Formula C10H1405V [1][2]
Molecular Weight 265.16 g/mol [1][6]
Appearance Blue-green crystalline powder [1][6]
Density ~1.50 g/cm?3 [1][6]
Melting Point 235-258 °C (decomposes) [1][2][6]
Boiling Point 174 °C at 0.2 Torr [1]

Vapor Pressure OPaat20°C [2][7]

LogP 0.4 at 20 °C [21[7]
Property Description Source(s)

Water Solubility

Practically insoluble /

Negligible

[1](216]

Organic Solubility

Soluble in methanol, ethanol,
benzene, chloroform,
dichloromethane, acetone, and

ether.

[1](216]

Stability

Stable under recommended
storage conditions. Air and

moisture sensitive.

[2](8]

Incompatibilities

Strong oxidizing agents.

[2]7]

Table 3: Crystal Structure Data
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Parameter Value Source(s)
Crystal System Triclinic [4]
Space Group P1 [4]
V=0 Bond Distance 1.56 A [4]
V-O (acac) Distance 1.96-1.98 A [4]
C-O Bond Distance 1.28 A (average) [4]
C-C (ring) Distance 1.40 A (average) [4]

Synthesis and Experimental Protocols

Vanadyl acetylacetonate can be synthesized through several routes. The most common
laboratory preparation involves the reaction of a vanadium(lV) salt, like vanadyl sulfate, with
acetylacetone.[2] An alternative method involves a redox reaction starting from vanadium
pentoxide (V205).[2]
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Reactants

Vanady! Sulfate (VOSOa)
Process Products
Acetylacetone (Hacac) < Reaction in Solution Precipitate forms | \ ., ,um Filtration }—> Drying } g Vanadyl Acetylacetonate (VO(acac)2)

-
Neutralization
Base (e.g., Na=COs aq.) } Byproducts (e.g., H2SOa, Na2S0a) ‘

t-BuOOH

Allylic Alcohol

t-BuOH Epoxy Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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